Cas no 1170827-67-4 (1-(4-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea)

• Product Name: 1-(4-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea
• CAS No: 1170827-67-4
• MF: C₁₆H₁₄ClN₃O₂
• MW: 315.754262447357
• CID: 6510287
• Update Time: 2025-06-08

1-(4-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea
• 1-[(4-chlorophenyl)methyl]-3-(2-oxo-1,3-dihydroindol-5-yl)urea

• Inchi： 1S/C16H14ClN3O2/c17-12-3-1-10(2-4-12)9-18-16(22)19-13-5-6-14-11(7-13)8-15(21)20-14/h1-7H,8-9H2,(H,20,21)(H2,18,19,22)
• InChI Key： RDNFHDKOBHXEKE-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NC1C=CC2=C(C=1)CC(=O)N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 1-(4-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea

Research Brief on 1-(4-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea (CAS: 1170827-67-4)

The compound 1-(4-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea (CAS: 1170827-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique urea linkage and indole scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(4-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea exhibits potent inhibitory activity against certain kinase targets, which are often dysregulated in cancer cells. The study highlighted the compound's selectivity and low toxicity profile, making it a viable candidate for further development as an anticancer agent.

Another area of interest is the compound's potential application in inflammatory diseases. A recent preprint on bioRxiv reported that this urea derivative can effectively suppress the production of pro-inflammatory cytokines in vitro and in vivo. The researchers attributed this effect to the compound's interaction with key components of the NF-κB signaling pathway, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings are particularly noteworthy given the growing need for novel anti-inflammatory agents with improved safety profiles.

From a structural perspective, the molecule's design incorporates both a chlorophenyl group and an indole moiety, which are known to contribute to its binding affinity and metabolic stability. Computational modeling and structure-activity relationship (SAR) studies have provided insights into how modifications to these functional groups could further enhance the compound's therapeutic properties. For instance, replacing the chlorine atom with other halogens or small alkyl groups has been explored to optimize its pharmacokinetic parameters.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, formulation stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the growing body of research on 1-(4-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea underscores its potential as a versatile scaffold for drug discovery. Continued efforts in this area are expected to yield valuable insights and potentially lead to the development of novel therapeutics for a range of diseases.